2-[(3-Fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile 2-[(3-Fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
Brand Name: Vulcanchem
CAS No.: 626228-65-7
VCID: VC21484857
InChI: InChI=1S/C20H18F4N2S/c21-14-7-5-6-13(10-14)12-27-19-16(11-25)18(20(22,23)24)15-8-3-1-2-4-9-17(15)26-19/h5-7,10H,1-4,8-9,12H2
SMILES: C1CCCC2=C(CC1)C(=C(C(=N2)SCC3=CC(=CC=C3)F)C#N)C(F)(F)F
Molecular Formula: C20H18F4N2S
Molecular Weight: 394.4g/mol

2-[(3-Fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile

CAS No.: 626228-65-7

Cat. No.: VC21484857

Molecular Formula: C20H18F4N2S

Molecular Weight: 394.4g/mol

* For research use only. Not for human or veterinary use.

2-[(3-Fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile - 626228-65-7

Specification

CAS No. 626228-65-7
Molecular Formula C20H18F4N2S
Molecular Weight 394.4g/mol
IUPAC Name 2-[(3-fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
Standard InChI InChI=1S/C20H18F4N2S/c21-14-7-5-6-13(10-14)12-27-19-16(11-25)18(20(22,23)24)15-8-3-1-2-4-9-17(15)26-19/h5-7,10H,1-4,8-9,12H2
Standard InChI Key MODWQQXNINLAEF-UHFFFAOYSA-N
SMILES C1CCCC2=C(CC1)C(=C(C(=N2)SCC3=CC(=CC=C3)F)C#N)C(F)(F)F
Canonical SMILES C1CCCC2=C(CC1)C(=C(C(=N2)SCC3=CC(=CC=C3)F)C#N)C(F)(F)F

Introduction

The compound 2-[(3-Fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile is a complex organic molecule featuring a hexahydrocycloocta[b]pyridine core with various functional groups attached. This compound is not directly mentioned in the provided search results, so we will synthesize information from related compounds to understand its potential properties and applications.

Synthesis and Preparation

The synthesis of such a compound would typically involve multiple steps, including:

  • Formation of the Hexahydrocycloocta[b]pyridine Core: This might involve cyclization reactions or the use of pre-formed ring systems.

  • Introduction of the 2-[(3-Fluorophenyl)methylsulfanyl] Group: This could involve nucleophilic substitution or cross-coupling reactions.

  • Introduction of the 4-(Trifluoromethyl) Group: This might involve electrophilic aromatic substitution or other fluorination methods.

  • Introduction of the 3-Carbonitrile Group: This could involve cyanation reactions.

Potential Applications

Compounds with similar structures are often explored for their biological activity, such as:

  • Pharmaceutical Applications: The presence of fluorine and trifluoromethyl groups can enhance bioavailability and potency.

  • Material Science: The unique structure could be useful in designing materials with specific optical or electrical properties.

Data Table: Related Compounds

CompoundMolecular FormulaMolecular Weight (g/mol)Notes
3-[(Methylsulfanyl)methyl]-5-(trifluoromethyl)- triazolo[4,3-a]pyridine-8-carboxylic acidC10H8F3N3O2S291.25Contains a trifluoromethyl group and a methylsulfanyl group .
2-Chloro-4-[5-(4-fluorophenyl)-2-methylsulfanyl-3H-imidazol-4-yl]pyridineC15H11ClFN3S319.8Features a fluorophenyl group and a methylsulfanyl group .
[2-[(3-Fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-[2-(trifluoromethyl)phenyl]methanoneC18H14F4N2OS382.4Includes a fluorophenyl group and a trifluoromethyl group .

This table highlights compounds with similar functional groups, which can provide insights into the potential properties and applications of the target compound.

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